Cas no 941882-71-9 (phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate)

• Product Name: phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate
• CAS No: 941882-71-9
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5498640
• Update Time: 2025-10-30

phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• phenyl N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)carbamate
• phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

• Inchi： 1S/C17H18N2O4S/c1-24(21,22)19-11-5-6-13-12-14(9-10-16(13)19)18-17(20)23-15-7-3-2-4-8-15/h2-4,7-10,12H,5-6,11H2,1H3,(H,18,20)
• InChI Key： SSZYUVKZSCFXBD-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)NC1C=CC2=C(C=1)CCCN2S(C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

Phenyl N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-6-yl)Carbamate (CAS 941882-71-9): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate (CAS 941882-71-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of tetrahydroquinoline derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of phenyl carbamate derivatives" or "biological activity of methanesulfonyl compounds", reflecting the growing interest in this molecule.

The molecular structure of phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate features a tetrahydroquinoline core modified with a methanesulfonyl group and a phenyl carbamate moiety. This combination of functional groups makes it a valuable intermediate for further chemical modifications. Recent studies have explored its potential as a precursor for kinase inhibitors, a hot topic in cancer research, aligning with trending searches such as "novel kinase inhibitor scaffolds 2024". The presence of the sulfonyl group also contributes to its stability, a property highly sought after in medicinal chemistry.

From a synthetic chemistry perspective, the preparation of CAS 941882-71-9 typically involves multi-step reactions starting from commercially available 6-amino-1,2,3,4-tetrahydroquinoline. The incorporation of the methanesulfonyl protecting group followed by carbamate formation with phenyl chloroformate represents a common route. This methodology resonates with frequently asked questions like "how to protect amines in heterocyclic synthesis" or "best practices for carbamate formation", which dominate organic chemistry forums.

The physicochemical properties of phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate make it particularly interesting for formulation scientists. With a molecular weight of 332.37 g/mol and moderate lipophilicity (predicted LogP ~2.5), it falls within the desirable range for drug-like molecules according to Lipinski's rule of five. These characteristics explain why search terms like "drug-likeness of tetrahydroquinoline derivatives" and "calculating LogP for sulfonamides" remain popular among pharmaceutical researchers.

Recent patent literature reveals that derivatives of CAS 941882-71-9 have been investigated for various therapeutic applications, particularly in neurological disorders and inflammatory conditions. This aligns perfectly with current healthcare trends focusing on neuroprotective agents and anti-inflammatory small molecules. The scientific community's interest is evident from search queries such as "tetrahydroquinoline compounds in CNS drug development" and "sulfonyl-containing anti-inflammatory agents", which have shown a steady increase in academic search engines.

Quality control and analytical characterization of phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate typically employ advanced techniques like HPLC-MS and NMR spectroscopy. The compound's distinct spectral features, including characteristic chemical shifts for the methanesulfonyl protons (δ ~3.0 ppm in ¹H NMR) and the carbamate carbonyl (δ ~155 ppm in ¹³C NMR), provide reliable identification markers. These analytical aspects answer common technical questions such as "NMR interpretation of sulfonamide compounds" or "HPLC method development for carbamates" frequently encountered in analytical chemistry discussions.

As research into CAS 941882-71-9 continues to evolve, its potential applications in material science are also being uncovered. The compound's ability to form stable crystalline structures makes it interesting for organic electronic materials, connecting to emerging trends in flexible electronics and optoelectronic devices. This interdisciplinary relevance explains why search terms like "tetrahydroquinoline derivatives in organic semiconductors" have gained traction in materials science literature.

The safety profile and handling considerations for phenyl N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)carbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. This practical information addresses common workplace safety queries such as "handling sulfonamide compounds safely" and "storage conditions for carbamate derivatives" frequently searched by laboratory technicians.

Looking ahead, the future research directions for CAS 941882-71-9 appear promising, particularly in the development of targeted therapeutics and specialty chemicals. Its structural versatility allows for numerous modifications, making it a valuable scaffold in combinatorial chemistry. This potential explains the sustained interest reflected in search trends like "tetrahydroquinoline scaffold optimization" and "sulfonyl group in drug design", which continue to shape the landscape of modern chemical research.